Cas no 189439-24-5 (4-(Benzyloxy)-2-hydroxybenzonitrile)

• Product Name: 4-(Benzyloxy)-2-hydroxybenzonitrile
• CAS No: 189439-24-5
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD20534926
• CID: 1383274
• PubChem ID: 15453234
• Update Time: 2025-05-20

4-(Benzyloxy)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-hydroxy-4-(phenylmethoxy)-
• 4-(Benzyloxy)-2-hydroxybenzonitrile
• 2-hydroxy-4-phenylmethoxybenzonitrile
• 4-benzyloxy-2-hydroxybenzonitrile
• SZVJDJBGNPQFKF-UHFFFAOYSA-N
• 2-Hydroxy-4-(phenylmethoxy)benzonitrile
• AK540754
• DA-08813
• CS-0137224
• A918978
• DTXSID00572919
• W17296
• 189439-24-5
• SCHEMBL4260225
• DS-19113
• AKOS027460246

• MDL： MFCD20534926
• Inchi： 1S/C14H11NO2/c15-9-12-6-7-13(8-14(12)16)17-10-11-4-2-1-3-5-11/h1-8,16H,10H2
• InChI Key： SZVJDJBGNPQFKF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=C(C=1)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.07903
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2
• XLogP3: 3.3

Experimental Properties

• Boiling Point: 436.4±35.0°C at 760 mmHg
• PSA: 53.25

4-(Benzyloxy)-2-hydroxybenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Benzyloxy)-2-hydroxybenzonitrile

Recent Advances in the Study of 4-(Benzyloxy)-2-hydroxybenzonitrile (CAS: 189439-24-5)

4-(Benzyloxy)-2-hydroxybenzonitrile (CAS: 189439-24-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzyloxy and hydroxybenzonitrile functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for further investigation, particularly in the context of enzyme inhibition and receptor modulation.

Recent literature highlights the synthesis and characterization of 4-(Benzyloxy)-2-hydroxybenzonitrile, with a focus on its physicochemical properties and reactivity. Studies have demonstrated that this compound exhibits notable stability under physiological conditions, which is a critical factor for its potential use in therapeutic applications. Furthermore, its ability to interact with various biological targets has been explored, shedding light on its mechanism of action at the molecular level.

One of the key findings from recent research involves the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. Its benzyloxy group, in particular, has been leveraged to facilitate the introduction of additional functional groups, thereby expanding its utility in medicinal chemistry. Researchers have also investigated its potential as a scaffold for the development of novel inhibitors targeting specific enzymes involved in disease pathways.

In addition to its synthetic applications, 4-(Benzyloxy)-2-hydroxybenzonitrile has been evaluated for its biological activity. Preliminary studies suggest that it may possess anti-inflammatory and antioxidant properties, although further in vivo studies are required to confirm these effects. The compound's low toxicity profile, as observed in cell-based assays, further underscores its potential as a lead compound for drug development.

Looking ahead, ongoing research aims to explore the full therapeutic potential of 4-(Benzyloxy)-2-hydroxybenzonitrile. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models of disease. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with enhanced biological activity.

In conclusion, 4-(Benzyloxy)-2-hydroxybenzonitrile (CAS: 189439-24-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for the development of new therapeutic agents with applications in various disease areas.